Cas no 57987-24-3 (1,3,5-Triazine-2,4(1H,3H)-dione, 1-methyl-6-(methylamino)-3-propyl-)

• Product Name: 1,3,5-Triazine-2,4(1H,3H)-dione, 1-methyl-6-(methylamino)-3-propyl-
• CAS No: 57987-24-3
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 343585
• PubChem ID: 21509682
• Update Time: 2025-04-19

1,3,5-Triazine-2,4(1H,3H)-dione, 1-methyl-6-(methylamino)-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4(1H,3H)-dione, 1-methyl-6-(methylamino)-3-propyl-
• 1-methyl-6-(methylamino)-3-propyl-1,3,5-triazine-2,4-dione
• SCHEMBL11846215
• DTXSID00615315
• 57987-24-3
• 1-Methyl-6-(methylamino)-3-propyl-1,3,5-triazine-2,4(1H,3H)-dione

• Inchi： 1S/C8H14N4O2/c1-4-5-12-7(13)10-6(9-2)11(3)8(12)14/h4-5H2,1-3H3,(H,9,10,13)
• InChI Key： HKTPZMCLVARDKH-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(NC)=NC(N1CCC)=O

Computed Properties

• Exact Mass: 198.11182
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 65.01